Methyl 4-(4-hydroxy-3-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
Cat. No. B2651617
Key on ui cas rn:
299418-75-0
M. Wt: 292.291
InChI Key: JZPXSMURKIJDAG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Yield
46%
Identifiers
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NAME
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Biginelli
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Inputs
Step One
Step Two
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Name
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Quantity
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0.4 mmol
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Type
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Smiles
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C(F)(F)(F)S(=O)(=O)[O-].C(F)(F)(F)S(=O)(=O)[O-].C(F)(F)(F)S(=O)(=O)[O-].[Yb+3].O
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Details
Addition Order |
2 |
Step Three
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Name
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Quantity
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4 mmol
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Type
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Smiles
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O=CC1=CC(OC)=C(O)C=C1
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Name
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Quantity
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400 μL
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Type
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Smiles
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CCO
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Details
Addition Order |
3 |
Step Four
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Name
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Quantity
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4 mmol
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Type
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Smiles
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O=C(CC(C)=O)OC
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Name
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Quantity
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1200 μL
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Type
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Smiles
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CCO
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Details
Addition Order |
4 |
Setup
Vessel
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Control Type
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MICROWAVE_VIAL
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Setpoint
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5 mL
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Material
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UNSPECIFIED
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Attachments
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SEPTUM: Teflon septum
CAP: aluminum crimp cap
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Environment
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Type
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UNSPECIFIED
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Conditions
Temperature
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Control Type
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MICROWAVE
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Setpoint
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100 °C
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Pressure
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Control Type
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SEALED
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Atmosphere
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AIR
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Measurements
| Type | Time | Pressure |
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Stirring
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Type
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NONE
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Rate
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UNSPECIFIED
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RPM
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0
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Other
Workups
WAIT
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Type
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WAIT
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Duration
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8 h
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FILTRATION
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Type
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FILTRATION
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Phase kept
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solid
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WASH
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Type
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WASH
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DRY_IN_VACUUM
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Type
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DRY_IN_VACUUM
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Outcomes
Product
Details
Reaction Time |
15 min |
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Name
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Type
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Smiles
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CC(N1)=C(C(OC)=O)C(C2=CC(OC)=C(O)C=C2)NC1=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| IDENTITY | 1h nmr | |
| PURITY | >90% | 1h nmr |
| YIELD | 46% | isolated_yield_measurement |
Analyses
NMR_1H
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Type
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NMR_1H
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Details
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Bruker AMX360 or AMX500 in CDCl3 or DMSO-d6, operating at 360 or 500 MHz, respectively
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WEIGHT
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Type
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WEIGHT
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
